Cas no 1975-53-7 (4-Cyano-2-methylbenzoic acid)

4-Cyano-2-methylbenzoic acid structure
4-Cyano-2-methylbenzoic acid structure
Product Name:4-Cyano-2-methylbenzoic acid
CAS No:1975-53-7
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD14582960
CID:1089010
Update Time:2025-04-20

4-Cyano-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-2-methylbenzoic acid
    • 4-Cyan-2-methyl-benzoesaeure
    • 4-Cyano-2-methyl-benzoesaeure
    • 4-cyano-2-methyl-benzoic acid
    • AGN-PC-00GT8N
    • AK138877
    • Benzoic acid, 4-cyano-2-methyl-
    • CL9050
    • methyl 4-cyanobenzoic acid
    • SureCN289026
    • MDL： MFCD14582960
    • Inchi： 1S/C9H7NO2/c1-6-4-7(5-10)2-3-8(6)9(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key： NIDKGLRXRBFGEN-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(C#N)=CC=1C)=O

Computed Properties

  • Exact Mass: 161.04771
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 61.09

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4-Cyano-2-methylbenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1975-53-7)4-Cyano-2-methylbenzoic acid
Order Number:A905936
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:22
Price ($):829.0/253.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1975-53-7)4-Cyano-2-methylbenzoic acid
A905936
Purity:99%/99%
Quantity:100g/25g
Price ($):829.0/253.0
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